4-Methyl-3-(trifluoromethyl)benzimidamide hydrochloride

• Molecular Formula: C9H10ClF3N2
• Molecular Weight: 238.64 g/mol
• IUPAC Name: 4-methyl-3-(trifluoromethyl)benzenecarboximidamide;hydrochloride
• InChI: InChI=1S/C9H9F3N2.ClH/c1-5-2-3-6(8(13)14)4-7(5)9(10,11)12;/h2-4H,1H3,(H3,13,14);1H
• InChI Key: MQTDGVRIHAJJTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=N)N)C(F)(F)F.Cl

Description

4-Methyl-3-(trifluoromethyl)benzimidamide hydrochloride is a chemical compound with the molecular formula C8H8ClF3N2. It is known for its applications in various fields, including chemistry, biology, medicine, and industry. The compound is characterized by its white crystalline appearance and its solubility in water, where it exhibits acidic properties .

Preparation Methods

The synthesis of 4-Methyl-3-(trifluoromethyl)benzimidamide hydrochloride typically involves the reaction of benzimidamide with trifluoromethyl ether. The resulting product is then treated with hydrochloric acid to form the hydrochloride salt . The reaction conditions often require an inert atmosphere and room temperature to ensure the stability and purity of the final product .

Industrial production methods may involve large-scale synthesis using similar reaction pathways but optimized for higher yields and cost-effectiveness. The use of continuous flow reactors and automated systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

4-Methyl-3-(trifluoromethyl)benzimidamide hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the compound into its reduced forms, often using reagents like hydrogen gas or metal hydrides.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted benzimidamide derivatives.

Scientific Research Applications

4-Methyl-3-(trifluoromethyl)benzimidamide hydrochloride has a wide range of scientific research applications:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiparasitic properties.

Medicine: Research explores its potential as a pharmaceutical intermediate, contributing to the development of new drugs.

Industry: It is utilized in the production of agrochemicals and other industrial chemicals

Mechanism of Action

The mechanism of action of 4-Methyl-3-(trifluoromethyl)benzimidamide hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

4-Methyl-3-(trifluoromethyl)benzimidamide hydrochloride can be compared with other similar compounds, such as:

• 4-Trifluoromethylbenzamidine hydrochloride
• 4-(Trifluoromethyl)benzenecarboximidamide hydrochloride
• 4-Trifluoromethylbenzamidinehydrochloride

These compounds share structural similarities but may differ in their specific chemical properties and applications.